4-Methyl-2-(1-methylcyclopropyl)-1,3-thiazole-5-carboxylic acid

• Molecular Formula: C9H11NO2S
• Molecular Weight: 197.26 g/mol
• IUPAC Name: 4-methyl-2-(1-methylcyclopropyl)-1,3-thiazole-5-carboxylic acid
• InChI: InChI=1S/C9H11NO2S/c1-5-6(7(11)12)13-8(10-5)9(2)3-4-9/h3-4H2,1-2H3,(H,11,12)
• InChI Key: QJANGNNNFYRFQO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2(CC2)C)C(=O)O

Description

4-Methyl-2-(1-methylcyclopropyl)-1,3-thiazole-5-carboxylic acid is a thiazole derivative characterized by a carboxylic acid group at position 5, a methyl group at position 4, and a 1-methylcyclopropyl substituent at position 2 of the thiazole ring.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-Methyl-2-(1-methylcyclopropyl)-1,3-thiazole-5-carboxylic acid typically involves the cyclization of appropriate precursors. One common method involves the reaction of 2-bromo-4-methylthiazole with 1-methylcyclopropylamine under basic conditions, followed by oxidation to introduce the carboxylic acid group.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance yield and purity. Catalysts and solvents are chosen to minimize environmental impact and improve efficiency.

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, particularly at the methyl group attached to the thiazole ring.

Reduction: Reduction reactions can target the carboxylic acid group, converting it to an alcohol or aldehyde.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are used.

Substitution: Reagents like halogens (e.g., bromine) and nitrating agents (e.g., nitric acid) are employed under controlled conditions.

Major Products Formed:

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or aldehydes.

Substitution: Introduction of halogen or nitro groups to the thiazole ring.

Scientific Research Applications

4-Methyl-2-(1-methylcyclopropyl)-1,3-thiazole-5-carboxylic acid has diverse applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: Explored for its potential therapeutic effects, particularly in the development of new drugs.

Industry: Utilized in the synthesis of agrochemicals and other industrially relevant compounds.

Mechanism of Action

The mechanism of action of 4-Methyl-2-(1-methylcyclopropyl)-1,3-thiazole-5-carboxylic acid depends on its specific application. In biological systems, it may interact with enzymes or receptors, modulating their activity. The presence of the thiazole ring and carboxylic acid group allows for various interactions with molecular targets, influencing pathways involved in cellular processes.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations and Physicochemical Properties

Table 1: Key Physicochemical Properties of Thiazole-5-carboxylic Acid Derivatives

Compound Name	Substituent (Position 2)	Molecular Weight (g/mol)	Melting Point (°C)	Key Features	Source CAS/Ref.
Target Compound	1-methylcyclopropyl	Not reported	Not reported	Cyclopropane ring (steric bulk)	-
4-Methyl-2-[4-(trifluoromethyl)phenyl]-...	4-(trifluoromethyl)phenyl	287.25	237–238	Electron-withdrawing CF₃ group	144059-86-9
2-Isopropoxy-4-methyl-1,3-thiazole-5-...	Isopropoxy	215.25	Not reported	Ether linkage (polarity)	-
2-Methyl-4-phenyl-1,3-thiazole-5-...	Phenyl	219.26	201–203	Planar aromatic group	32002-72-5
4-Methyl-2-(2-pyrazinyl)-1,3-thiazole-5-...	Pyrazinyl	221.23	237–238	Heteroaromatic ring	216959-92-1
4-Methyl-2-[4-(2-methylpropoxy)phenyl]-...	4-(2-methylpropoxy)phenyl	Not reported	Not reported	Bulky alkoxy group	Patent-derived

Key Observations:

• Electron-Withdrawing Groups : The trifluoromethylphenyl derivative (CAS 144059-86-9) exhibits a high melting point (237–238°C), likely due to enhanced intermolecular interactions from the CF₃ group .
• Polar vs.
• Heteroaromatic vs. Aliphatic Substituents : The pyrazinyl group (CAS 216959-92-1) introduces nitrogen atoms, altering electronic properties and hydrogen-bonding capacity, which may influence binding to biological targets .

Biological Activity

4-Methyl-2-(1-methylcyclopropyl)-1,3-thiazole-5-carboxylic acid is a thiazole derivative with potential biological activities that have garnered attention in recent pharmacological research. This compound's structure, characterized by a thiazole ring and a carboxylic acid functional group, suggests a variety of mechanisms of action, particularly in relation to oxidative stress and enzyme inhibition.

• Molecular Formula : C₉H₁₁N₁O₂S
• Molecular Weight : 197.25 g/mol
• CAS Number : 1536399-75-3

Antioxidant Activity

Research indicates that thiazole derivatives exhibit significant antioxidant properties. For example, studies have shown that compounds similar to 4-methyl-2-(1-methylcyclopropyl)-1,3-thiazole-5-carboxylic acid can scavenge free radicals and reduce oxidative stress markers in biological systems. This activity is crucial for protecting cells from damage caused by reactive oxygen species (ROS), which are implicated in various diseases including diabetes and cardiovascular disorders .

Enzyme Inhibition

A notable area of investigation is the compound's ability to inhibit specific enzymes, particularly xanthine oxidase. Xanthine oxidase plays a critical role in purine metabolism and is linked to conditions such as gout and hyperuricemia. Research has demonstrated that derivatives of thiazole, including related compounds, exhibit moderate to potent xanthine oxidase inhibitory activity with IC₅₀ values indicating their effectiveness .

Compound	IC₅₀ (μM)	Activity
4-Methyl-2-(1-methylcyclopropyl)-1,3-thiazole-5-carboxylic acid	TBD	TBD
Febuxostat	0.8	Standard reference

Anti-inflammatory Effects

Thiazole derivatives have also been studied for their anti-inflammatory properties. In experimental models, they have shown the ability to attenuate inflammation through the modulation of pro-inflammatory cytokines and other mediators. This suggests potential therapeutic applications in inflammatory diseases .

Study on Antidiabetic Effects

In a recent study involving diabetic rat models, thiazole derivatives demonstrated significant improvements in glucose tolerance and insulin sensitivity. These effects were attributed to the compounds' antioxidant and anti-inflammatory activities, which helped restore normal metabolic functions in the treated animals .

Antimicrobial Activity

Another area of interest is the antimicrobial efficacy of thiazole derivatives. Preliminary studies have indicated that certain derivatives possess strong antibacterial properties against Gram-positive bacteria. The minimum inhibitory concentrations (MIC) for these compounds were reported as low as 1.95 µg/mL against Staphylococcus spp., indicating potent bioactivity .